Cas no 1838-41-1 (Tetramethylammonium dichloroiodate)

• Product name: Tetramethylammonium dichloroiodate
• CAS No: 1838-41-1
• MF: C₄H₁₂Cl₂IN
• MW: 271.955251693726
• CID: 118131
• PubChem ID: 253660202

Tetramethylammonium dichloroiodate Chemical and Physical Properties

Names and Identifiers

• TETRAMETHYLAMMONIUM DICHLOROIODATE(I)
• TETRAMETHYLAMMONIUM DICHLOROIODATE
• Tetramethyl-ammonium,Dichlorjodid
• tetramethyl-ammonium,dichloro iodide
• tetramethylammonium dichloroiodide
• FUNMSHCNGVSXHD-UHFFFAOYSA-N
• 1838-41-1
• T2717
• SCHEMBL272633
• CS-0185873
• MFCD00800939
• DTXSID20471450
• Tetramethylammoniumdichloroiodate(I)
• D92635
• HY-W127674
• DICHLOROIODANUIDE; TETRAMETHYLAMMONIUM ION
• Tetramethylammonium dichloroiodate

• MDL： MFCD00800939
• Inchi： 1S/C4H12N.Cl2I/c1-5(2,3)4;1-3-2/h1-4H3;/q+1;-1
• InChI Key： FUNMSHCNGVSXHD-UHFFFAOYSA-N
• SMILES： [I-](Cl)Cl.[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 270.93900
• Monoisotopic Mass: 270.93915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 21.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Melting Point: 225-229 °C(lit.)
• PSA: 0.00000
• LogP: -1.29460
• Solubility: Not determined

Tetramethylammonium dichloroiodate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on Tetramethylammonium dichloroiodate

Recent Advances in the Study of Tetramethylammonium Dichloroiodate (CAS: 1838-41-1): Applications and Mechanisms

In recent years, Tetramethylammonium dichloroiodate (CAS: 1838-41-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. This compound, known for its role as a versatile reagent in organic synthesis and its emerging biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms and expanding its utility. This research brief synthesizes the latest findings on Tetramethylammonium dichloroiodate, focusing on its chemical behavior, biological interactions, and potential therapeutic applications.

Recent studies have highlighted the compound's efficacy as a halogenating agent in organic synthesis, particularly in the iodination of aromatic compounds. Researchers have demonstrated that Tetramethylammonium dichloroiodate offers several advantages over traditional iodinating reagents, including higher selectivity, milder reaction conditions, and reduced environmental impact. These properties make it an attractive candidate for the synthesis of complex pharmaceutical intermediates. Furthermore, its stability and ease of handling have been noted as key factors driving its adoption in industrial settings.

Beyond its synthetic applications, Tetramethylammonium dichloroiodate has shown promising biological activities. Preliminary investigations suggest that it exhibits antimicrobial properties against a range of pathogenic bacteria and fungi. Mechanistic studies indicate that the compound disrupts microbial cell membranes and interferes with essential metabolic pathways, leading to cell death. These findings have spurred interest in its potential use as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance. However, further research is needed to fully understand its spectrum of activity and safety profile.

In addition to its antimicrobial effects, recent work has explored the compound's interactions with mammalian cells. Some studies have reported that Tetramethylammonium dichloroiodate can modulate inflammatory responses and oxidative stress pathways, suggesting potential applications in the treatment of inflammatory diseases. However, these findings are still in the early stages, and more comprehensive studies are required to validate these effects and assess any potential cytotoxicity. The dual nature of its biological activity—both beneficial and potentially harmful—underscores the need for careful evaluation in therapeutic contexts.

The environmental impact and degradation pathways of Tetramethylammonium dichloroiodate have also been a focus of recent research. Given its increasing use in industrial processes, understanding its environmental fate is critical for assessing its long-term sustainability. Studies have shown that the compound can undergo photodegradation in aqueous solutions, breaking down into less harmful byproducts. This property, combined with its relatively low persistence in the environment, positions it as a more environmentally friendly alternative to some traditional halogenating reagents. Nonetheless, ongoing monitoring and risk assessment are essential to ensure its safe use.

Looking ahead, the potential applications of Tetramethylammonium dichloroiodate appear vast, spanning from synthetic chemistry to biomedical research. Future studies are expected to delve deeper into its mechanistic pathways, optimize its use in industrial applications, and explore its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this intriguing compound. As research progresses, Tetramethylammonium dichloroiodate may well emerge as a cornerstone in both chemical synthesis and pharmaceutical development.